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Compound of Interest
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Welcome to the technical support center for researchers, scientists, and drug development

professionals working on enhancing the stability of perovskite solar cells (PSCs) through the

use of cadmium iodide. This resource provides detailed troubleshooting guides, frequently

asked questions (FAQs), and experimental protocols to address common challenges

encountered during your research.

Frequently Asked Questions (FAQs)
Q1: What is the primary role of cadmium iodide in perovskite solar cells?

A1: Cadmium iodide (CdI₂) primarily serves to enhance the stability and performance of

perovskite solar cells by passivating defects, particularly iodine vacancies, at the surface and

grain boundaries of the perovskite film.[1][2] The strong ionic bonds formed between cadmium

and iodine (Cd-I) help to stabilize the iodide ions, reducing non-radiative recombination and

improving the overall operational stability of the device.[1][2]

Q2: What are the common degradation pathways in iodide-based perovskite solar cells?

A2: Iodide-based perovskite solar cells are susceptible to several degradation pathways,

primarily initiated by environmental factors such as moisture, oxygen, UV light, and heat.[3]

These factors can lead to the formation of volatile species like I₂ vapor, which can trigger a self-

degradation chain reaction.[4] Intrinsic factors such as ion migration and the presence of

crystal defects, especially iodine vacancies, also contribute significantly to performance

degradation.[5]
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Q3: How does the addition of cadmium compounds affect the photovoltaic performance of the

solar cell?

A3: The incorporation of cadmium compounds, such as cadmium chloride (CdCl₂) and

cadmium iodide (CdI₂), has been shown to significantly improve the power conversion

efficiency (PCE) of perovskite solar cells. This improvement is attributed to enhanced

perovskite film morphology, with larger grain sizes and fewer pinholes, leading to better charge

transport and reduced charge recombination.[6][7] For instance, the addition of 1.0% CdCl₂ into

a MAPbI₃ layer increased the PCE from 12.17% to 15.28%.[6] Similarly, cadmium iodide
doping in FAPbI₃ based cells has resulted in efficiencies as high as 22.7%.[8]

Q4: Can cadmium iodide be applied as a surface treatment?

A4: Yes, modifying the surface of the perovskite film with a cadmium iodide (CdI₂) solution is

an effective strategy. This surface treatment effectively reduces the degree of surface iodine

deficiency and stabilizes iodine ions.[9] This approach has been shown to significantly reduce

interfacial charge recombination loss and improve the operational stability of the solar cells.[1]
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Problem Possible Cause
Troubleshooting Steps &

Solutions

Rapid decrease in Power

Conversion Efficiency (PCE)

after fabrication.

1. Iodine Vacancies: The

presence of numerous iodine

vacancies on the perovskite

film surface acts as traps for

charge carriers, leading to

non-radiative recombination.[1]

2. Environmental Degradation:

Exposure to moisture and

oxygen can quickly degrade

the perovskite layer.[3]

1. Cadmium Iodide Surface

Treatment: Apply a post-

fabrication surface treatment

with a cadmium iodide solution

to passivate iodine vacancies.

[9] 2. Cadmium Chloride

Additive: Incorporate a small

percentage (e.g., 1%) of

cadmium chloride into the

perovskite precursor solution

to improve film quality and

reduce defects.[6] 3.

Encapsulation: Ensure proper

encapsulation of the device to

protect it from ambient

conditions.

Low Open-Circuit Voltage

(Voc) and Fill Factor (FF).

High Charge Recombination:

Defects at the grain

boundaries and interfaces of

the perovskite layer can act as

recombination centers, leading

to significant voltage and fill

factor losses.[10]

Optimize Cadmium Additive

Concentration: The

concentration of the cadmium

additive is crucial.

Systematically vary the molar

ratio of the cadmium

compound in the precursor

solution to find the optimal

concentration that minimizes

recombination and maximizes

Voc and FF. For example, a

1% CdCl₂ to MAI molar ratio

has shown significant

improvements.[1]

Hysteresis in Current-Voltage

(J-V) scans.

Ion Migration and Charge

Trapping: Mobile ions

(primarily iodide) within the

perovskite lattice can migrate

Passivate Grain Boundaries:

The addition of cadmium

chloride has been shown to

passivate the domain
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under an electric field, leading

to charge accumulation at the

interfaces and causing

hysteresis in the J-V curve.[10]

boundaries in the perovskite

layer, which can suppress ion

migration and reduce

hysteresis.[6]

Poor perovskite film

morphology (pinholes, small

grains).

Uncontrolled Crystallization:

The crystallization process of

the perovskite film can be

difficult to control, leading to a

high density of pinholes and

small grain sizes, which are

detrimental to device

performance.[10]

Additive Engineering: Using

cadmium chloride as an

additive in the precursor

solution can regulate the

crystal formation process,

leading to larger grain sizes

and a more uniform film with

fewer pinholes.[6]

Formation of an insulating

layer at the ETL/perovskite

interface.

Reaction between Cadmium

Sulfide (CdS) ETL and

Perovskite Precursor: If using

a CdS electron transport layer

(ETL), the methylammonium

iodide (MAI) from the

perovskite precursor can react

with the CdS surface to form

an insulating methylammonium

cadmium iodide phase, which

hinders charge extraction.[11]

Passivation and Annealing

Strategies: Implement careful

passivation of the CdS surface

or optimize the annealing

temperature and duration to

prevent the formation of this

insulating barrier.[11]

Quantitative Data Summary
The following tables summarize the performance of perovskite solar cells with and without

cadmium-based additives, as reported in the literature.

Table 1: Performance of MAPbI₃ Solar Cells with and without CdCl₂ Additive[6]
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Additive
Concentration

PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

0% (Control) 12.17 0.962 19.78 65.70

1.0% CdCl₂ 15.28 1.00 20.87 73.00

1.5% CdCl₂ 14.10 ~1.00 <20.87 <73.00

Table 2: Performance of FAPbI₃ Solar Cells with CdI₂ Doping[8]

Device PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

Without CdI₂ Lower - - -

With 0.6% CdI₂ 22.7 1.10 25.9 79.6

Table 3: Stability of Perovskite Solar Cells with Cadmium-based Treatments

Treatment Stability Metric Reference

CdI₂ surface treatment

Retained 92% of initial

efficiency after 1000 hours of

constant illumination.

[1]

Cd²⁺ doping in CsPbIBr₂

Retained 76% of initial

efficiency after 10 hours in

ambient atmosphere.

[7]

CdS induced passivation

Maintained 87.5% of its initial

PCE after being irradiated for

over 410 hours.

[2]

Experimental Protocols
Protocol 1: Cadmium Chloride (CdCl₂) as an Additive in
MAPbI₃ Perovskite Solution[6]
1. Perovskite Precursor Solution Preparation (Control):
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Dissolve 922 mg of PbI₂ in a mixture of 1.27 mL of N,N-dimethylformamide (DMF) and 0.142

mL of dimethyl sulfoxide (DMSO).

Heat the mixture at 80 °C for 45 minutes.

After cooling the PbI₂ solution to room temperature, add 318 mg of methylammonium iodide

(MAI) and stir for 15 minutes.

2. Preparation of CdCl₂-containing Perovskite Solution:

Prepare the control MAPbI₃ solution as described above.

Add a specific molar ratio of CdCl₂ to MAI (e.g., 1.0%) to the perovskite solution.

Stir the final solution at room temperature for 60 minutes.

3. Perovskite Film Deposition:

Pre-clean FTO-coated glass substrates and deposit a compact TiO₂ (c-TiO₂) layer followed

by a mesoporous TiO₂ (mp-TiO₂) layer.

Spin-coat 60 µL of the prepared perovskite precursor solution (with or without CdCl₂) onto

the mp-TiO₂ layer at 1000 rpm for 8 seconds, followed by an acceleration to 6000 rpm for 30

seconds.

During the second, faster step, dispense 200 µL of chlorobenzene (CB) as an anti-solvent

onto the spinning substrate.

Anneal the perovskite films at 100 °C for 30 minutes.

4. Device Completion:

Deposit a hole transport layer (e.g., Spiro-OMeTAD) and a metal back contact (e.g., gold) to

complete the solar cell device.

Protocol 2: Cadmium Iodide (CdI₂) Surface Treatment for
CsPbI₃ Perovskite Films[9]
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1. Perovskite Film Fabrication:

Synthesize CsPbI₃ thin films on FTO glass substrates using a one-step spin-coating method

from a DMF-based precursor solution.

Anneal the films to form the desired perovskite phase.

2. Surface Treatment Solution Preparation:

Prepare a solution of cadmium iodide (CdI₂) in isopropanol (IPA). The concentration may

need to be optimized for your specific process.

3. Application of Surface Treatment:

After the perovskite films have cooled down post-annealing, apply the CdI₂ solution onto the

surface of the perovskite layer.

The application can be done via spin-coating or by simply dropping the solution onto the

static film and then spinning to remove the excess.

4. Annealing:

A gentle post-treatment annealing step may be required to drive off the solvent and promote

the interaction between the CdI₂ and the perovskite surface. The temperature and time for

this step should be optimized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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